![molecular formula C8H9N5 B2710436 1-Methyl-3-pyrazin-2-ylpyrazol-4-amine CAS No. 1549902-67-1](/img/structure/B2710436.png)
1-Methyl-3-pyrazin-2-ylpyrazol-4-amine
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Overview
Description
“1-Methyl-3-pyrazin-2-ylpyrazol-4-amine” is a compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound . Pyrazole derivatives are known to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, pyrazole derivatives can be synthesized through various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation .
Molecular Structure Analysis
The molecular structure of “this compound” would likely include a pyrazole ring, which is a five-membered ring with two nitrogen atoms . The exact structure would depend on the positions of the methyl, pyrazin-2-yl, and amine groups on the pyrazole ring.
Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on its exact molecular structure and the conditions under which the reactions take place. Pyrazole derivatives are known to participate in a variety of chemical reactions .
Scientific Research Applications
Synthesis and Characterization
1-Methyl-3-pyrazin-2-ylpyrazol-4-amine is a compound involved in the synthesis and characterization of various derivatives with potential antitumor, antifungal, and antibacterial activities. A study detailed the synthesis of pyrazole derivatives, highlighting their structural characterization through techniques such as FT-IR, UV-visible spectroscopy, NMR, mass spectroscopy, and X-ray crystallography. The biological activity of these compounds against breast cancer and microbes was confirmed, showcasing the compound's relevance in developing pharmacological agents (Titi et al., 2020).
Reactivity and Potential Applications
Research on the reactivity of this compound derivatives has revealed their potential in the synthesis of complex molecules. For instance, the study on the synthesis and comparison of the reactivity of trinitropyrazole and its N-methyl derivative demonstrates the compound's versatility in nucleophilic substitution reactions. These reactions are crucial for developing new materials with potential applications in energetic materials and pharmaceuticals (Dalinger et al., 2013).
Corrosion Inhibition
The inhibitory effect of this compound derivatives on the corrosion of pure iron in acidic media has been studied, demonstrating the compound's efficiency as a corrosion inhibitor. This highlights its potential industrial applications in protecting metals against corrosion, which is a significant concern in various industries (Chetouani et al., 2005).
Chemodivergent Reactions
A study on chemodivergent, multicomponent domino reactions in aqueous media showcases the catalytic role of this compound derivatives in synthesizing densely functionalized compounds. This illustrates the compound's importance in green chemistry and its potential in creating environmentally friendly synthetic pathways (Prasanna et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-methyl-3-pyrazin-2-ylpyrazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5/c1-13-5-6(9)8(12-13)7-4-10-2-3-11-7/h2-5H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADQOWLAXRIMKHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=NC=CN=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1549902-67-1 |
Source
|
Record name | 1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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